Cas no 2167443-82-3 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide
• CAS No: 2167443-82-3
• MF: C₇H₁₄N₂O₃S
• MW: 206.262660503387
• CID: 5767842
• PubChem ID: 165521599
• Update Time: 2025-10-24

N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-1275835
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide
• 2167443-82-3

• Inchi： 1S/C7H14N2O3S/c1-2-7(10)9(8)6-3-4-13(11,12)5-6/h6H,2-5,8H2,1H3
• InChI Key： HFTCXQWVESGVQR-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(CC)=O)N)(=O)=O

Computed Properties

• Exact Mass: 206.07251349g/mol
• Monoisotopic Mass: 206.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.8Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide

Comprehensive Guide to N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide (CAS No. 2167443-82-3): Properties, Applications, and Market Insights

N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide (CAS No. 2167443-82-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a sulfolane-based hydrazide derivative, exhibits unique structural and functional properties, making it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and material science.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide features a sulfolane ring (1,1-dioxo-1λ⁶-thiolane) coupled with a propanehydrazide moiety. This combination imparts distinctive chemical characteristics, such as enhanced solubility in polar solvents and stability under various conditions. These properties are critical for its applications in medicinal chemistry, where it serves as a building block for synthesizing novel therapeutic agents.

One of the most discussed topics in recent years is the role of sulfolane derivatives in drug development. N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide has been explored as a potential intermediate in the synthesis of anti-inflammatory and antimicrobial agents. Its ability to act as a ligand or scaffold in metal-organic frameworks (MOFs) has also sparked interest in material science, particularly for applications in catalysis and gas storage.

From an industrial perspective, the demand for specialty chemicals like N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide is on the rise. Companies are investing in green chemistry initiatives to develop sustainable synthesis routes for such compounds. This aligns with the growing consumer and regulatory focus on environmentally friendly production methods. Researchers are also investigating its potential in agrochemical formulations, where its stability and reactivity could improve pesticide efficacy.

For those searching for "CAS 2167443-82-3 suppliers" or "N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide price," it's important to note that this compound is typically available through specialty chemical distributors and custom synthesis providers. Due to its niche applications, pricing and availability may vary based on purity and quantity requirements. Always verify the certificate of analysis (CoA) and safety data sheets (SDS) before procurement.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanehydrazide (CAS No. 2167443-82-3) is a versatile compound with promising applications in pharmaceuticals, material science, and agrochemicals. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As the demand for high-performance chemicals grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.